Cas no 329927-16-4 (3-Fluoro-4-Iodo-2-Methylaniline)

• Product Name: 3-Fluoro-4-Iodo-2-Methylaniline
• CAS No: 329927-16-4
• MF: C₇H₇FIN
• MW: 251.040057420731
• MDL: MFCD21364950
• CID: 1454441
• PubChem ID: 23439383
• Update Time: 2023-11-22

3-Fluoro-4-Iodo-2-Methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-4-iodo-2-methyl-
• 2-fluoro-3-methyl-4-aminophenyl iodide
• 3-Fluoro-4-iodo-2-methylbenzenamine
• 4-Iodo-3-fluoro-2-methylaniline
• 329927-16-4
• 3-Fluoro-4-iodo-2-methylaniline
• SCHEMBL6561003
• s11390
• AS-813/43501963
• CS-W004247
• NFJMWGRBWAJRLD-UHFFFAOYSA-N
• PS-11836
• MFCD21364950
• 3-Fluoro-4-Iodo-2-Methylaniline

• MDL： MFCD21364950
• Inchi： 1S/C7H7FIN/c1-4-6(10)3-2-5(9)7(4)8/h2-3H,10H2,1H3
• InChI Key： NFJMWGRBWAJRLD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1F)N

Computed Properties

• Exact Mass: 250.96031
• Monoisotopic Mass: 250.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes